![molecular formula C17H19Cl2N5O2 B5560224 2,4-dichloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide](/img/structure/B5560224.png)
2,4-dichloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide
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Description
“2,4-dichloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide” is a chemical compound . It is a derivative of benzamide . Benzamides are widely used in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents .
Synthesis Analysis
The synthesis of benzamide derivatives, including “this compound”, is reported to be performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . This method is described as green, rapid, mild, and highly efficient .Scientific Research Applications
Synthesis of Novel Compounds
Several studies have reported the synthesis of novel compounds using derivatives similar to "2,4-dichloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide". For instance, the synthesis of new heterocyclic compounds with potential anti-inflammatory and analgesic properties was demonstrated by Abu‐Hashem et al. (2020), employing derivatives for the preparation of compounds that showed significant COX-2 selectivity and analgesic activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Attia et al. (2013) developed novel 2-(substituted amino)alkylthiopyrimidin-4(3H)-ones with antimicrobial properties, indicating the versatility of such derivatives in synthesizing compounds targeting microbial infections (Attia, El-Emam, Al-Turkistani, Kansoh, & El‐Brollosy, 2013).
Biological Activities
The derivatives have also been explored for their biological activities. For example, Gad et al. (2020) conducted a study on the synthesis of compounds based on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, showing promising anticancer activities. This highlights the potential of using such derivatives in the development of anticancer therapeutics (Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020). Additionally, compounds synthesized from similar derivatives have shown antioxidant, antimicrobial, and antitubercular activities, suggesting their utility in addressing various health-related issues (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).
Methodological Advances
The research also includes methodological advancements in the synthesis of complex molecules. Kuznetsov et al. (2007) developed a method for synthesizing 4-amino-substituted 7-benzyl-2-morpholin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidines, showcasing the utility of such derivatives in constructing complex heterocyclic structures (Kuznetsov, Nam, & Chapyshev, 2007).
properties
IUPAC Name |
2,4-dichloro-N-[2-[(6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Cl2N5O2/c18-12-1-2-13(14(19)9-12)17(25)21-4-3-20-15-10-16(23-11-22-15)24-5-7-26-8-6-24/h1-2,9-11H,3-8H2,(H,21,25)(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTBMAGFLZBFBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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